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Compound of Interest

Compound Name: Etidocaine

Cat. No.: B15586583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the chemical structure, properties,

synthesis, and analysis of Duranest (Etidocaine HCl). The information is intended for

professionals in the fields of pharmaceutical research, drug development, and medicinal

chemistry.

Chemical Identity and Physicochemical Properties
Etidocaine hydrochloride, chemically designated as N-(2,6-dimethylphenyl)-2-

(ethylpropylamino)butanamide monohydrochloride, is a local anesthetic of the amide type.[1]

Its chemical and physical properties are summarized in the table below.

Table 1: Physicochemical Properties of Etidocaine HCl
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Property Value Source

Chemical Formula C₁₇H₂₉ClN₂O [2]

Molecular Weight 312.9 g/mol [2][3]

IUPAC Name

N-(2,6-dimethylphenyl)-2-

[ethyl(propyl)amino]butanamid

e;hydrochloride

[3]

CAS Number 36637-19-1 [2]

SMILES
CCCN(CC)C(CC)C(=O)NC1=

C(C=CC=C1C)C.Cl
[3]

pKa 7.74 [1]

Melting Point
203-203.5 °C (for Etidocaine

base)
[4]

Octanol-Water Partition

Coefficient (logP)
3.7 (for Etidocaine base) [4]

Topological Polar Surface Area 32.3 Å² [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 7 [2]

Chemical Structure and Synthesis
The molecular structure of Etidocaine HCl consists of a lipophilic aromatic ring (2,6-

dimethylphenyl), an intermediate amide linkage, and a hydrophilic tertiary amine. This

amphipathic nature is crucial for its anesthetic activity, allowing it to penetrate nerve

membranes and bind to its target.

Caption: Chemical Structure of Etidocaine HCl.
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The synthesis of Etidocaine is a two-step process that begins with the formation of an amide

intermediate, followed by an alkylation reaction.[5]

Starting Materials

Synthesis Steps Products
2,6-Dimethylaniline

Amidation Reaction2-Bromobutyryl chloride

N-Ethylpropylamine Alkylation Reaction

2-Bromo-N-(2,6-dimethylphenyl)butanamide

Etidocaine Etidocaine HClHCl addition

Click to download full resolution via product page

Caption: Synthesis Workflow of Etidocaine HCl.

Experimental Protocols
Step 1: Synthesis of 2-Bromo-N-(2,6-dimethylphenyl)butanamide

This step involves the acylation of 2,6-dimethylaniline with 2-bromobutyryl chloride.

Materials: 2,6-dimethylaniline, 2-bromobutyryl chloride, an appropriate solvent (e.g.,

dichloromethane), and a base (e.g., pyridine or triethylamine).

Procedure:

Dissolve 2,6-dimethylaniline in the chosen solvent in a reaction vessel equipped with a

stirrer and cooled in an ice bath.

Slowly add 2-bromobutyryl chloride to the solution while maintaining the temperature

below 5 °C.

Add the base to neutralize the hydrogen chloride gas formed during the reaction.
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Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC or HPLC).

Wash the reaction mixture with water and a mild acid to remove unreacted starting

materials and the base.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude 2-bromo-N-(2,6-dimethylphenyl)butanamide by recrystallization or column

chromatography.

Step 2: Synthesis of Etidocaine

This step involves the alkylation of the intermediate with N-ethylpropylamine.

Materials: 2-Bromo-N-(2,6-dimethylphenyl)butanamide, N-ethylpropylamine, a high-boiling

point solvent (e.g., toluene or xylene), and a base (e.g., potassium carbonate).

Procedure:

Dissolve 2-bromo-N-(2,6-dimethylphenyl)butanamide in the solvent in a reaction vessel.

Add N-ethylpropylamine and the base to the solution.

Heat the mixture to reflux and maintain for several hours until the reaction is complete.

Cool the reaction mixture and filter to remove the inorganic salts.

Wash the filtrate with water to remove any remaining salts and unreacted amine.

Dry the organic layer and evaporate the solvent to yield crude Etidocaine base.

Step 3: Formation of Etidocaine HCl

Procedure:
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Dissolve the crude Etidocaine base in a suitable solvent (e.g., diethyl ether or

isopropanol).

Bubble dry hydrogen chloride gas through the solution or add a solution of HCl in a

compatible solvent.

The Etidocaine HCl salt will precipitate out of the solution.

Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry

under vacuum.

Mechanism of Action
Etidocaine, like other local anesthetics, exerts its effect by blocking the propagation of nerve

impulses. This is achieved through the inhibition of voltage-gated sodium channels in the

neuronal cell membrane.

Neuronal Membrane Extracellular

Intracellular

Voltage-gated
Sodium Channel

Na+ Blocked Nerve
Impulse

Etidocaine HCl

Blocks

Na+

Influx

Nerve Impulse
Propagation
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Caption: Mechanism of Action of Etidocaine HCl.

The binding of Etidocaine to the sodium channel stabilizes the channel in its inactivated state,

preventing the influx of sodium ions that is necessary for the depolarization of the nerve

membrane and the subsequent propagation of an action potential.

Analytical Characterization
The identity and purity of Etidocaine HCl are typically confirmed using a combination of

analytical techniques.

High-Performance Liquid Chromatography (HPLC)
A common method for assessing the purity of Etidocaine HCl and quantifying it in

pharmaceutical formulations.

Typical System:

Column: C18 reverse-phase column.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol). The exact ratio and pH are optimized for the best

separation.

Detection: UV detection at a wavelength where Etidocaine HCl has significant

absorbance (typically around 210-230 nm).

Internal Standard: A structurally similar compound, not present in the sample, can be used

for accurate quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Provides detailed information about the molecular structure of Etidocaine HCl, confirming the

presence of key functional groups and the overall connectivity of the atoms.
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¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons

of the 2,6-dimethylphenyl group, the methylene and methyl protons of the ethyl and propyl

groups on the tertiary amine, and the protons of the butanamide backbone.

¹³C NMR: The carbon NMR spectrum will confirm the number of unique carbon atoms and

their chemical environments, corresponding to the structure of Etidocaine.

Mass Spectrometry (MS)
Used to determine the molecular weight of Etidocaine and to provide information about its

fragmentation pattern, which can be used for structural elucidation.

Technique: Electrospray ionization (ESI) is a common technique for analyzing Etidocaine
HCl.

Expected Result: The mass spectrum will show a prominent peak corresponding to the

molecular ion of the Etidocaine base (C₁₇H₂₈N₂O).

This guide provides a foundational understanding of the chemical aspects of Etidocaine HCl.

For further in-depth studies, it is recommended to consult peer-reviewed scientific literature and

official pharmacopeial monographs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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